Cas no 552330-83-3 (ISOQUINOLINE, 6-(5-BROMO-3-PYRIDINYL)-)

• Product Name: ISOQUINOLINE, 6-(5-BROMO-3-PYRIDINYL)-
• CAS No: 552330-83-3
• MF: C₁₄H₉BrN₂
• MW: 285.138662099838
• CID: 3450429
• PubChem ID: 22607736
• Update Time: 2025-04-21

ISOQUINOLINE, 6-(5-BROMO-3-PYRIDINYL)- Chemical and Physical Properties

Names and Identifiers

• ISOQUINOLINE, 6-(5-BROMO-3-PYRIDINYL)-
• 6-(5-bromopyridin-3-yl)isoquinoline
• 552330-83-3
• SSGHEHUTWOPJIB-UHFFFAOYSA-N
• SCHEMBL6833606
• DB-207289
• 6-(5-Bromo-3-pyridinyl)isoquinoline

• Inchi： 1S/C14H9BrN2/c15-14-6-13(8-17-9-14)10-1-2-12-7-16-4-3-11(12)5-10/h1-9H
• InChI Key： SSGHEHUTWOPJIB-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(C3=CC(Br)=CN=C3)C=C2)C=CN=1

Computed Properties

• Exact Mass: 283.99491Da
• Monoisotopic Mass: 283.99491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives